Cas no 62015-09-2 (1,1'-Spirobi[1H-indene], 2,2',3,3'-tetrahydro-3,3,3',3',5,5'-hexamethyl-)

• Product name: 1,1'-Spirobi[1H-indene], 2,2',3,3'-tetrahydro-3,3,3',3',5,5'-hexamethyl-
• CAS No: 62015-09-2
• MF: C₂₃H₂₈
• MW: 304.468426704407
• CID: 460650
• PubChem ID: 71390636

1,1'-Spirobi[1H-indene], 2,2',3,3'-tetrahydro-3,3,3',3',5,5'-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Spirobi[1H-indene], 2,2',3,3'-tetrahydro-3,3,3',3',5,5'-hexamethyl-
• 3,3,3',3',5,5'-hexamethyl-1,1'-spirobi[2H-indene]
• 62015-09-2
• 3,3,3',3',5,5'-Hexamethyl-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]
• DTXSID70812536

• Inchi： InChI=1S/C23H28/c1-15-7-9-17-19(11-15)21(3,4)13-23(17)14-22(5,6)20-12-16(2)8-10-18(20)23/h7-12H,13-14H2,1-6H3
• InChI Key： KIBUJSGWXOCLIO-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)C3(CC2(C)C)CC(C4=C3C=CC(=C4)C)(C)C

Computed Properties

• Exact Mass: 304.21924
• Monoisotopic Mass: 304.219100893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 7.3

Experimental Properties

• PSA: 0